5-Chloro-2,3-difluorobenzonitrile
Description
5-Chloro-2,3-difluorobenzonitrile is a chemical compound with the molecular formula C7H2ClF2N and a molecular weight of 173.55 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, and others .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H2ClF2N/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2H . This indicates the presence of a chlorine atom, two fluorine atoms, and a nitrile group attached to a benzene ring.Scientific Research Applications
Photochemical Studies
One study explored the photochemistry of substituted halogenophenols , including compounds structurally similar to 5-Chloro-2,3-difluorobenzonitrile, revealing insights into their behavior under light exposure. This research identified transient species formed during photochemical reactions and their conversion pathways in various solvents, contributing to a better understanding of these compounds' photochemical properties (Bonnichon et al., 1999).
Kinetics and Mechanism Studies
Another study on 1,3-cycloaddition reactions with substituted benzonitrile oxides and arylacetylenes included kinetics and mechanisms, providing insights into how these reactions proceed and the factors influencing their rates and outcomes (Beltrame, Veglio, & Simonetta, 1967).
Catalysis and CO2 Fixation
Research on WO4-catalyzed chemical fixation of carbon dioxide with 2-aminobenzonitriles, including derivatives of this compound, highlighted a green chemistry approach to converting CO2 into valuable quinazoline-2,4(1H,3H)-diones, showcasing the potential of such compounds in sustainable chemistry applications (Kimura et al., 2012).
Vibrational Analysis and Quantum Calculations
A study provided vibrational analysis of 4-chloro-3-nitrobenzonitrile using quantum chemical calculations, which, though not directly this compound, gives insight into related compounds' molecular structures and behaviors, potentially informing how the chloro-difluorobenzonitrile derivatives might behave (Sert, Çırak, & Ucun, 2013).
Corrosion Inhibition
A specific derivative, 2-aminobenzene-1,3-dicarbonitriles , has been investigated as a corrosion inhibitor for metals, showcasing the potential of such compounds in protecting against corrosion in industrial applications. This suggests a broad applicability of chloro-difluorobenzonitrile derivatives in materials science (Verma, Quraishi, & Singh, 2015).
properties
IUPAC Name |
5-chloro-2,3-difluorobenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClF2N/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVPKTCIAWKAIBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)F)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClF2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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